Cas no 1433830-68-2 (1-(3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-one)

• Product Name: 1-(3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-one
• CAS No: 1433830-68-2
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 4599727
• PubChem ID: 65409329
• Update Time: 2025-08-03

1-(3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-one
• Ethanone, 1-(3,4-dihydro-2H-1-benzopyran-3-yl)-

• Inchi： 1S/C11H12O2/c1-8(12)10-6-9-4-2-3-5-11(9)13-7-10/h2-5,10H,6-7H2,1H3
• InChI Key： UYKNUEWTYCVFRX-UHFFFAOYSA-N
• SMILES： C(=O)(C1CC2=CC=CC=C2OC1)C

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 1-(3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-one

Comprehensive Overview of 1-(3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-one (CAS No. 1433830-68-2)

1-(3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-one, with the CAS number 1433830-68-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the benzopyran family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug development. The structural uniqueness of this molecule, featuring a 3,4-dihydro-2H-1-benzopyran core, makes it a valuable intermediate in synthesizing more complex molecules.

In recent years, the demand for benzopyran derivatives has surged due to their potential therapeutic properties, including anti-inflammatory, antioxidant, and neuroprotective effects. Researchers are particularly interested in 1-(3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-one for its role as a precursor in the synthesis of novel drug candidates. Its ketone functional group at the 3-position allows for further chemical modifications, enabling the creation of derivatives with enhanced bioactivity.

The compound's CAS no 1433830-68-2 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Users often inquire about its synthesis methods, physical properties, and applications in medicinal chemistry. For instance, questions like "How to synthesize 1-(3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-one?" or "What are the spectroscopic characteristics of CAS 1433830-68-2?" are common in scientific forums and search engines.

From an industrial perspective, 1-(3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-one is utilized in the production of fine chemicals and agrochemicals. Its stability and reactivity make it a preferred choice for catalysis studies and process optimization. Additionally, the compound's potential in green chemistry applications aligns with the growing emphasis on sustainable and eco-friendly synthetic routes.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize CAS 1433830-68-2 and ensure its purity. These methods are critical for quality control in both research and commercial settings. The compound's melting point, solubility, and stability under various conditions are also key parameters investigated by chemists.

In the context of drug discovery, 1-(3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-one serves as a scaffold for designing molecules with improved pharmacokinetic profiles. Its benzopyran moiety is often linked to bioactive molecules, enhancing their interaction with biological targets. This approach is particularly relevant in the development of central nervous system (CNS) drugs and cardiovascular therapeutics.

The growing interest in natural product-inspired synthesis has further highlighted the importance of benzopyran derivatives. Many naturally occurring compounds contain the 3,4-dihydro-2H-1-benzopyran structure, making 1-(3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-one a valuable tool for mimicking these bioactive natural products. Researchers are exploring its potential in cancer research and anti-aging formulations, areas that are currently trending in scientific literature.

In summary, 1-(3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-one (CAS no 1433830-68-2) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structure and reactivity continue to inspire innovative research, addressing some of the most pressing challenges in modern chemistry and medicine.